N-(2-fluorophenyl)-N'-(4-hydroxyphenyl)thiourea

• IUPAC Name: 1-(2-fluorophenyl)-3-(4-hydroxyphenyl)thiourea
• InChI: InChI=1S/C13H11FN2OS/c14-11-3-1-2-4-12(11)16-13(18)15-9-5-7-10(17)8-6-9/h1-8,17H,(H2,15,16,18)
• InChI Key: BTFBIRCAQNAIFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=S)NC2=CC=C(C=C2)O)F
• Molecular Formula: C13H11FN2OS
• Molecular Weight: 262.30 g/mol

Description

N-(2-fluorophenyl)-N'-(4-hydroxyphenyl)thiourea, also known as FHPT, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. This compound is a thiourea derivative that has shown promising results in inhibiting the growth of cancer cells, reducing the toxicity of heavy metals, and promoting plant growth.

Scientific Research Applications

N-(2-fluorophenyl)-N'-(4-hydroxyphenyl)thiourea has been extensively studied for its potential applications in various fields. In medicine, this compound has shown promising results in inhibiting the growth of cancer cells, particularly breast cancer cells. Studies have also shown that this compound can reduce the toxicity of heavy metals such as cadmium and lead, making it a potential candidate for environmental remediation. This compound has also been shown to promote plant growth and enhance stress tolerance in plants, making it a potential candidate for agricultural applications.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-N'-(4-hydroxyphenyl)thiourea is not fully understood, but studies have suggested that it works by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. Specifically, this compound has been shown to inhibit the activity of protein kinase B (AKT) and mammalian target of rapamycin (mTOR), which are involved in cell signaling pathways that promote cell growth and survival. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In cancer cells, this compound has been shown to inhibit cell growth and induce apoptosis. This compound has also been shown to reduce the toxicity of heavy metals by binding to them and preventing them from interacting with cellular components. In plants, this compound has been shown to promote growth and enhance stress tolerance by regulating the expression of genes involved in these processes.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorophenyl)-N'-(4-hydroxyphenyl)thiourea in lab experiments is that it has shown promising results in inhibiting the growth of cancer cells and reducing the toxicity of heavy metals. This compound has also been shown to be relatively non-toxic to normal cells, making it a potential candidate for cancer therapy. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in different applications. Additionally, this compound has not yet been tested extensively in animal models, so its efficacy and safety in vivo are not fully known.

Future Directions

There are several future directions for research on N-(2-fluorophenyl)-N'-(4-hydroxyphenyl)thiourea. One area of research could focus on optimizing the synthesis method to improve the yield and purity of the product. Another area of research could focus on elucidating the mechanism of action of this compound and identifying its molecular targets in different applications. Additionally, further studies could investigate the efficacy and safety of this compound in animal models, with the goal of eventually translating these findings into clinical trials. Finally, research could also explore the potential applications of this compound in other fields, such as environmental remediation and agriculture.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-N'-(4-hydroxyphenyl)thiourea involves the reaction of 2-fluoroaniline with 4-hydroxybenzaldehyde in the presence of potassium hydroxide and ethanol. The resulting product is then treated with thiourea and hydrochloric acid to obtain this compound. The yield of this reaction is typically around 70%, and the purity of the product can be improved through recrystallization.